Undecanal Undecanal Undecanal is a saturated fatty aldehyde formally arising from reduction of the carboxylic acid group of undecanoic acid. It is a component of essential oils from citrus plants like Citrus reticulata. It has a role as an antimycobacterial drug, a volatile oil component and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It is a tautomer of an undec-1-en-1-ol.
Undecanal is a natural product found in Gymnodinium nagasakiense, Daphne odora, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 112-44-7
VCID: VC21039861
InChI: InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3
SMILES: CCCCCCCCCCC=O
Molecular Formula: C11H22O
Molecular Weight: 170.29 g/mol

Undecanal

CAS No.: 112-44-7

Cat. No.: VC21039861

Molecular Formula: C11H22O

Molecular Weight: 170.29 g/mol

* For research use only. Not for human or veterinary use.

Undecanal - 112-44-7

Specification

Description Undecanal is a saturated fatty aldehyde formally arising from reduction of the carboxylic acid group of undecanoic acid. It is a component of essential oils from citrus plants like Citrus reticulata. It has a role as an antimycobacterial drug, a volatile oil component and a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. It is a tautomer of an undec-1-en-1-ol.
Undecanal is a natural product found in Gymnodinium nagasakiense, Daphne odora, and other organisms with data available.
CAS No. 112-44-7
Molecular Formula C11H22O
Molecular Weight 170.29 g/mol
IUPAC Name undecanal
Standard InChI InChI=1S/C11H22O/c1-2-3-4-5-6-7-8-9-10-11-12/h11H,2-10H2,1H3
Standard InChI Key KMPQYAYAQWNLME-UHFFFAOYSA-N
SMILES CCCCCCCCCCC=O
Canonical SMILES CCCCCCCCCCC=O
Boiling Point 109.00 to 115.00 °C. @ 5.00 mm Hg
Melting Point -4 °C

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